Cas no 1417036-29-3 (1-[2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone)

• Product Name: 1-[2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone
• CAS No: 1417036-29-3
• MF: C₁₅H₂₁BO₃
• MW: 260.136444807053
• CID: 3043874
• Update Time: 2025-11-02

1-[2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone
• 1-[2-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]ETHANONE
• 1-[2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone

• Inchi： 1S/C15H21BO3/c1-10-9-12(7-8-13(10)11(2)17)16-18-14(3,4)15(5,6)19-16/h7-9H,1-6H3
• InChI Key： WODKMNDPLZUKBH-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(C)=O)=C(C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 348
• Topological Polar Surface Area: 35.5

Additional information on 1-[2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone

Comprehensive Guide to 1-[2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone (CAS No. 1417036-29-3): Properties, Applications, and Market Insights

The compound 1-[2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone (CAS No. 1417036-29-3) is a specialized boron-containing organic compound that has garnered significant attention in pharmaceutical and materials science research. As a protected boronic acid derivative, this chemical serves as a versatile building block in modern synthetic chemistry, particularly in Suzuki-Miyaura cross-coupling reactions, which are fundamental to drug discovery and materials development.

With the increasing demand for boron-based pharmaceuticals and functional materials, compounds like 1-[2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone have become crucial intermediates. The tetramethyl-1,3,2-dioxaborolane protecting group enhances the stability of the boronic acid moiety while maintaining its reactivity in various transformations. This makes it particularly valuable for researchers developing targeted therapies and advanced materials.

The molecular structure of CAS 1417036-29-3 features an acetyl group adjacent to the boron-protected aromatic ring, creating unique electronic properties that influence its reactivity. This structural motif is increasingly important in the development of PET imaging agents and enzyme inhibitors, as the combination of aromatic and carbonyl functionalities provides excellent opportunities for further chemical modifications.

Recent advances in boron chemistry have highlighted the importance of protected boronic acids like 1-[2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone in medicinal chemistry. The compound's stability under various conditions makes it particularly useful for high-throughput screening and combinatorial chemistry approaches that are revolutionizing drug discovery pipelines.

In materials science, applications of CAS 1417036-29-3 extend to the development of organic electronic materials and molecular sensors. The tetramethyl-1,3,2-dioxaborolane group serves as a protected form of boronic acid that can be later deprotected for incorporation into conjugated systems, making it valuable for creating OLED materials and conductive polymers.

The synthesis and handling of 1-[2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone require specialized knowledge of organoboron chemistry. Researchers frequently search for information about its storage conditions, handling precautions, and purification methods, as these factors significantly impact the compound's performance in subsequent reactions.

Market analysis indicates growing interest in boronic ester derivatives like CAS 1417036-29-3, particularly from pharmaceutical companies developing next-generation therapeutics. The compound's role in creating protein-protein interaction inhibitors and allosteric modulators has made it a valuable asset in modern drug discovery programs.

Quality control of 1-[2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications and materials research.

Future research directions for CAS 1417036-29-3 include exploring its potential in bioconjugation chemistry and prodrug development. The compound's unique combination of aromatic, carbonyl, and boron-containing functionalities offers exciting possibilities for creating novel bioactive molecules and smart materials.

Environmental considerations for boron-containing compounds like 1-[2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone are becoming increasingly important. Researchers are investigating green chemistry approaches to its synthesis and applications, aligning with global trends toward sustainable chemical processes.

The patent landscape surrounding CAS 1417036-29-3 reveals growing intellectual property activity, particularly in areas related to anticancer agents and neurodegenerative disease treatments. This reflects the compound's potential as a key intermediate in developing breakthrough therapies.

Academic and industrial laboratories seeking high-purity 1-[2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone should prioritize suppliers with demonstrated expertise in organoboron chemistry and rigorous quality control systems to ensure optimal results in their research applications.